lithium(1+) ion 4-(4-methylpiperazin-1-yl)but-2-ynoate
Overview
Description
Lithium(1+) ion 4-(4-methylpiperazin-1-yl)but-2-ynoate is a chemical compound with the CAS number 1989671-62-6 . It has a molecular weight of 188.16 and a molecular formula of C9H13LiN2O2 .
Physical And Chemical Properties Analysis
The physical and chemical properties of lithium(1+) ion 4-(4-methylpiperazin-1-yl)but-2-ynoate are not fully detailed in the search results. The compound has a molecular weight of 188.16 . Other properties such as boiling point and storage conditions are not specified .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) ion 4-(4-methylpiperazin-1-yl)but-2-ynoate involves the reaction of 4-(4-methylpiperazin-1-yl)but-2-ynoic acid with lithium hydroxide in the presence of a suitable solvent.", "Starting Materials": [ "4-(4-methylpiperazin-1-yl)but-2-ynoic acid", "Lithium hydroxide", "Suitable solvent (e.g. water, ethanol)" ], "Reaction": [ "Dissolve 4-(4-methylpiperazin-1-yl)but-2-ynoic acid in a suitable solvent.", "Add lithium hydroxide to the solution and stir the mixture at room temperature for several hours.", "Filter the resulting mixture to remove any insoluble impurities.", "Concentrate the filtrate under reduced pressure to obtain the lithium(1+) ion 4-(4-methylpiperazin-1-yl)but-2-ynoate as a solid product." ] } | |
CAS RN |
1989671-62-6 |
Product Name |
lithium(1+) ion 4-(4-methylpiperazin-1-yl)but-2-ynoate |
Molecular Formula |
C9H13LiN2O2 |
Molecular Weight |
188.2 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
